Cas no 29816-55-5 (1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene)

• Product Name: 1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene
• CAS No: 29816-55-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 53528
• PubChem ID: 684271
• Update Time: 2025-04-18

1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(2-nitroprop-1-en-1-yl)benzene
• Toluene, p-(2-nitropropenyl)-
• 1-(4-Methylphenyl)-2-nitropropene
• 1-(4-METHYLPHENYL)-2-NITROPROPENE, &amp
• 1-(p-tolyl)-2-nitropropene
• 2-Nitro-1-(4-tolyl)propen
• 2-Nitro-1-< 4-methyl-phenyl> -prop-1-en
• 2-Nitro-1-p-tolyl-propen
• 2-nitro-1-p-tolyl-propene
• 4-Metyl-1-phenyl-2-nitropropene
• amp
• Benzene,1-methyl-4-(2-nitro-1-propenyl)- (9CI)
• Toluene, p-(2-nitropropenyl)-(6CI,7CI,8CI)
• 1-Methyl-4-(2-nitropropen-1-yl)benzene
• NSC 93684
• NSC93684
• 29816-55-5
• CS-0331889
• 1-methyl-4-[(E)-2-nitroprop-1-enyl]benzene
• 1-methyl-4-[(1E)-2-nitroprop-1-en-1-yl]benzene
• 4-Methyl-beta-methyl-beta-nitrostyrene
• 52287-56-6
• (E)-1-methyl-4-(2-nitroprop-1-en-1-yl)benzene
• CHEMBL1269703
• 1-Methyl-4-[(1E)-2-nitro-1-propenyl]benzene
• MFCD00024817
• AC-5298
• A5528
• AKOS005615736
• NSC-93684
• STK752459

• MDL： B169373
• Inchi： 1S/C10H11NO2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h3-7H,1-2H3/b9-7+
• InChI Key： JEKFDNFWPBWEKO-VQHVLOKHSA-N
• SMILES： [O-][N+](/C(/C)=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Boiling Point: 282.7℃ at 760 mmHg
• PSA: 43.14
• LogP: 3.15570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes